Cas no 426831-08-5 ((4-(3-(Dimethylamino)propoxy)phenyl)methanol)

(4-(3-(Dimethylamino)propoxy)phenyl)methanol is a versatile intermediate in organic synthesis, characterized by its bifunctional structure containing both a hydroxyl and a tertiary amine group. This compound is particularly valuable in pharmaceutical and fine chemical applications, where its reactive sites enable further derivatization or serve as a building block for more complex molecules. The dimethylamino-propoxy chain enhances solubility in polar solvents, while the benzyl alcohol moiety offers a handle for additional functionalization. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for researchers developing bioactive compounds or specialty chemicals. The compound is typically handled under inert atmospheres to preserve its integrity.

(4-(3-(Dimethylamino)propoxy)phenyl)methanol structure

426831-08-5 structure

Product Name:(4-(3-(Dimethylamino)propoxy)phenyl)methanol

CAS No:426831-08-5

MF:C₁₂H₁₉NO₂

MW:209.2847635746

MDL:MFCD06202771

CID:328075

PubChem ID:9920748

Update Time:2025-06-07

(4-(3-(Dimethylamino)propoxy)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,4-[3-(dimethylamino)propoxy]-
- (4-(3-(Dimethylamino)propoxy)phenyl)methanol
- (4-[3-(Dimethylamino)propoxy]phenyl)methanol
- [4-[3-(dimethylamino)propoxy]phenyl]methanol
- {4-[3-(Dimethylamino)propoxy]phenyl}methanol
- [4-(3-Dimethylaminopropoxy)phenyl]methanol
- 4-[3-(Dimethylamino)propoxy]benzyl alcohol
- AG-F-51640
- CC59509
- CTK4I6515
- MolPort-000-143-836
- SBB094214
- SureCN3260775
- AK158957
- OR12249
- ST2402375
- AX8106634
- {4-[3-(dimethylamino)propoxy]phenyl}methan
- {4-[3-(dimethylamino)propoxy]phenyl}methan-1-ol
- MFCD06202771
- A872843
- FT-0767044
- 1-(4-Nitrophenyl)-5-phenyl-[1,2,3]triazole-4-carboxylicacid
- DTXSID20432824
- CS-0151279
- BSA83108
- AKOS024262668
- C75141
- 426831-08-5
- SCHEMBL3260775
- TS-00416
- SB78429
- SY106741
- DB-070330
- MDL： MFCD06202771
- Inchi： 1S/C12H19NO2/c1-13(2)8-3-9-15-12-6-4-11(10-14)5-7-12/h4-7,14H,3,8-10H2,1-2H3
- InChI Key： ZLCIFBOMXUAJPZ-UHFFFAOYSA-N
- SMILES： O(C1C=CC(CO)=CC=1)CCCN(C)C

Computed Properties

Exact Mass: 209.14200
Monoisotopic Mass: 209.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.7
XLogP3: 1.4

Experimental Properties

Density: 1.044
Boiling Point: 336.947°C at 760 mmHg
Flash Point: 157.58°C
Refractive Index: 1.527
PSA: 32.70000
LogP: 1.50940
Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-(3-(Dimethylamino)propoxy)phenyl)methanol Security Information

Signal Word：warning
Hazard Statement： Corrosive
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-(3-(Dimethylamino)propoxy)phenyl)methanol Pricemore >>

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